molecular formula C16H15NO2 B3061657 10-Propyl-dibenz(b,f)(1,4)oxazepin-11-(10H)-one CAS No. 135810-41-2

10-Propyl-dibenz(b,f)(1,4)oxazepin-11-(10H)-one

Cat. No.: B3061657
CAS No.: 135810-41-2
M. Wt: 253.29 g/mol
InChI Key: OGPOBJPKGVLINB-UHFFFAOYSA-N
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Description

10-Propyl-dibenz(b,f)(1,4)oxazepin-11-(10H)-one is a useful research compound. Its molecular formula is C16H15NO2 and its molecular weight is 253.29 g/mol. The purity is usually 95%.
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Properties

CAS No.

135810-41-2

Molecular Formula

C16H15NO2

Molecular Weight

253.29 g/mol

IUPAC Name

5-propylbenzo[b][1,4]benzoxazepin-6-one

InChI

InChI=1S/C16H15NO2/c1-2-11-17-13-8-4-6-10-15(13)19-14-9-5-3-7-12(14)16(17)18/h3-10H,2,11H2,1H3

InChI Key

OGPOBJPKGVLINB-UHFFFAOYSA-N

Canonical SMILES

CCCN1C2=CC=CC=C2OC3=CC=CC=C3C1=O

135810-41-2

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 3.0 grams of 10H-dibenz[b,f][1,4]oxazepin-11-one in 50 ml of dry dimethylformamide was added 0.82 grams of a 50% dispersion of sodium hydride in mineral oil. The resulting mixture was stirred for one hour and 3.7 grams of 1-bromopropane was then added slowly. The reaction mixture was stirred for 3 hours and the excess sodium hydride decomposed by the addition of ice. After further dilution with water the product was extracted with ether, dried (anhydrous sodium sulfate) and concentrated. The resulting oil was purified on a silica gel column (ethyl acetate/hexane, 1:4) to provide 3.1 grams (87% of theory) of 10-propyl-10H-dibenz[b,f][1.4]oxazepin-11-one as a colorless oil.
Quantity
3 g
Type
reactant
Reaction Step One
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0 (± 1) mol
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reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
3.7 g
Type
reactant
Reaction Step Two
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0 (± 1) mol
Type
reactant
Reaction Step Three

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